Cas no 1803572-43-1 ((piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride)

• Product Name: (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride
• CAS No: 1803572-43-1
• MDL: MFCD28397744
• CID: 4615881
• PubChem ID: 119031251
• Update Time: 2025-07-13

(piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride

• MDL： MFCD28397744

Additional information on (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride

(Piperidin-2-yl)methyl Azepane-1-carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No 1803572-43-1, known as (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride, is a chemically synthesized molecule that has garnered significant attention in the fields of pharmaceutical research and organic chemistry. This compound is notable for its unique structural features, which include a piperidine ring and an azepane moiety, both of which contribute to its potential pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The piperidin-2-yl group in the molecule is a six-membered ring containing one nitrogen atom, which is a common structural motif in many bioactive compounds. Piperidine derivatives are often associated with central nervous system (CNS) activity due to their ability to interact with various receptor systems. The azepane component, on the other hand, is a seven-membered ring structure that adds complexity to the molecule's conformational flexibility. This combination of structural elements may enhance the compound's ability to bind to specific targets, such as GABA receptors or other ligand-binding proteins.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride with high precision. These studies suggest that the hydrochloride salt form of the compound may exhibit improved solubility and bioavailability compared to its free base counterpart. Enhanced solubility is a critical factor in drug delivery, as it directly impacts the compound's efficacy and pharmacokinetic profile.

In terms of therapeutic applications, (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride has shown promise in preclinical models of neurological disorders. For instance, research published in 2023 demonstrated that this compound may possess anxiolytic properties by modulating GABAergic signaling pathways. Additionally, its potential as an analgesic agent has been explored, with studies indicating that it may exert pain-relieving effects through interaction with voltage-gated sodium channels.

The synthesis of (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the piperidine ring via cyclization reactions and the subsequent coupling with the azepane moiety using esterification techniques. The final step involves protonation of the carboxylic acid group to form the hydrochloride salt, ensuring optimal physical and chemical properties for pharmaceutical applications.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and purity, which are essential parameters for ensuring consistent performance in biological assays.

In conclusion, (piperidin-2-yl)methyl azepane-1-carboxylate hydrochloride represents a compelling candidate for further exploration in drug discovery efforts. Its unique chemical structure, coupled with emerging insights into its pharmacological properties, positions it as a potential lead compound for developing novel therapeutics targeting CNS disorders and pain management.